Cas no 2138968-20-2 (2-amino-3-(3-chloropyridin-2-yl)propanamide)

• Product Name: 2-amino-3-(3-chloropyridin-2-yl)propanamide
• CAS No: 2138968-20-2
• MF: C₈H₁₀ClN₃O
• MW: 199.637500286102
• CID: 6422742
• PubChem ID: 165505952
• Update Time: 2025-06-24

2-amino-3-(3-chloropyridin-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-chloropyridin-2-yl)propanamide
• 2138968-20-2
• EN300-1297980

• Inchi： 1S/C8H10ClN3O/c9-5-2-1-3-12-7(5)4-6(10)8(11)13/h1-3,6H,4,10H2,(H2,11,13)
• InChI Key： YCLPZJPSJPORKF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CN=C1CC(C(N)=O)N

Computed Properties

• Exact Mass: 199.0512396g/mol
• Monoisotopic Mass: 199.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 82Ų

Additional information on 2-amino-3-(3-chloropyridin-2-yl)propanamide

Professional Introduction to 2-amino-3-(3-chloropyridin-2-yl)propanamide (CAS No. 2138968-20-2)

2-amino-3-(3-chloropyridin-2-yl)propanamide, identified by its Chemical Abstracts Service number CAS No. 2138968-20-2, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural complexity and potential applications in drug development, particularly in the synthesis of bioactive molecules. The presence of both amino and chloropyridine functional groups makes it a versatile intermediate for various chemical modifications, enabling the creation of novel pharmacophores.

The compound's structure consists of a propanamide backbone linked to a chlorinated pyridine ring, which is a common motif in many bioactive agents. The pyridine moiety is particularly important in medicinal chemistry, as it often serves as a key pharmacophore, contributing to the binding affinity and selectivity of drug candidates. The chloropyridine derivative, in particular, has been extensively studied for its role in modulating biological pathways, including those involved in inflammation, cancer, and neurological disorders.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting specific enzymes and receptors. 2-amino-3-(3-chloropyridin-2-yl)propanamide has emerged as a promising scaffold for such inhibitors due to its ability to interact with multiple binding sites on target proteins. For instance, studies have shown that derivatives of this compound can exhibit inhibitory activity against kinases and other enzymes implicated in disease pathways. This has led to its exploration as a lead compound in the development of targeted therapies for various conditions.

The synthesis of 2-amino-3-(3-chloropyridin-2-yl)propanamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloropyridine group necessitates careful handling to ensure regioselectivity and high yield. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to optimize the synthetic route. These methods not only enhance efficiency but also improve the overall purity of the final product, which is crucial for subsequent biological evaluations.

Beyond its synthetic significance, 2-amino-3-(3-chloropyridin-2-yl)propanamide has been investigated for its potential pharmacological effects. Preclinical studies have demonstrated that certain derivatives of this compound can modulate inflammatory responses by inhibiting key pro-inflammatory cytokines. Additionally, there is evidence suggesting that it may have neuroprotective properties, making it a candidate for therapeutic intervention in neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings underscore the importance of further exploring the pharmacological profile of this compound.

The development of novel drug candidates often relies on high-throughput screening (HTS) methods to identify molecules with desirable biological activity. In this context, 2-amino-3-(3-chloropyridin-2-yl)propanamide has been utilized as a screening hit for identifying new leads with enhanced efficacy and reduced toxicity. The compound's structural features allow for easy derivatization, enabling medicinal chemists to generate libraries of analogs for comprehensive testing. This approach has led to the discovery of several promising candidates that are now undergoing further optimization.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been employed to predict the binding modes of 2-amino-3-(3-chloropyridin-2-yl)propanamide with target proteins, providing valuable insights into its mechanism of action. These studies have helped refine the design of derivatives by identifying key interactions and optimizing binding affinity. Furthermore, computational methods have been used to assess metabolic stability and potential drug-likeness properties, ensuring that promising candidates progress efficiently through preclinical development.

In conclusion, 2-amino-3-(3-chloropyridin-2-yl)propanamide (CAS No. 2138968-20-2) represents a significant advancement in pharmaceutical chemistry due to its structural complexity and potential therapeutic applications. Its role as a versatile intermediate and lead compound underscores its importance in drug development efforts aimed at addressing various diseases. As research continues to uncover new biological targets and mechanisms, compounds like this are poised to play a crucial role in the next generation of therapeutics.